2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide

• IUPAC Name: 2-methyl-N-[2-(2-methylimidazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C14H17N3O/c1-11-5-3-4-6-13(11)14(18)16-8-10-17-9-7-15-12(17)2/h3-7,9H,8,10H2,1-2H3,(H,16,18)
• InChI Key: LZHSUVDQKQBVEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCN2C=CN=C2C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol

Description

2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide, also known as MMBI, is a synthetic organic compound that has been studied for its potential applications in the fields of science and medicine. It is a member of the imidazole family of compounds, which are known for their versatile properties. MMBI has been found to possess a variety of biochemical and physiological effects, making it a useful tool for researchers in many disciplines.

Scientific Research Applications

2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide has been studied for its potential applications in the fields of biochemistry, pharmacology, and medicine. In biochemistry, this compound has been found to act as an inhibitor of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. In pharmacology, this compound has been studied for its potential to act as an anti-inflammatory and anti-cancer agent. In medicine, this compound has been studied for its potential to act as an anti-bacterial, anti-viral, and anti-fungal agent.

Mechanism of Action

Target of Action

The primary target of 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide is the H2 receptor . The H2 receptor is a type of histamine receptor that is found in the stomach lining. It plays a crucial role in the production of gastric acid, which aids in digestion.

Mode of Action

This compound interacts with its target, the H2 receptor, in a competitive manner . This means that it competes with other molecules for binding to the H2 receptor. Once bound, it inhibits the receptor’s function, leading to changes in the biochemical processes associated with this receptor.

Biochemical Pathways

The compound’s interaction with the H2 receptor affects the biochemical pathways associated with gastric acid production. By inhibiting the H2 receptor, the compound reduces the production of gastric acid, thereby affecting the overall process of digestion .

Pharmacokinetics

It is known that the compound is highly soluble in water and other polar solvents , which suggests that it may have good bioavailability.

Result of Action

The inhibition of the H2 receptor by this compound results in a decrease in gastric acid production. This can have various molecular and cellular effects, such as changes in the pH of the stomach and alterations in the process of digestion .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s solubility suggests that it may be more effective in environments with a high water content . Additionally, the compound’s stability and efficacy may be affected by factors such as temperature and pH .

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide in lab experiments include its ability to act as an inhibitor of enzymes involved in the synthesis of proteins, lipids, and carbohydrates. This makes it a useful tool for researchers in the field of biochemistry. Additionally, this compound has been found to act as an anti-inflammatory, anti-bacterial, anti-viral, and anti-fungal agent, making it a useful tool for researchers in the fields of pharmacology and medicine. However, this compound has also been found to be toxic to some organisms, making it unsuitable for use in certain experiments.

Future Directions

There are a number of potential future directions for research into 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide. These include further studies into the compound’s mechanism of action, as well as its potential applications in the fields of biochemistry, pharmacology, and medicine. Additionally, further research into the compound’s toxicity and potential side-effects could lead to the development of more effective and safer treatments. Finally, further studies into the compound’s ability to act as an inhibitor of enzymes involved in the synthesis of proteins, lipids, and carbohydrates could lead to the development of new and more efficient methods of synthesis.

Synthesis Methods

The synthesis of 2-methyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]benzamide is relatively straightforward and can be accomplished through a variety of methods. The most commonly used method is the reaction of 2-methyl-1H-imidazole and N,N-diethylbenzamide. This reaction produces the desired compound in high yields with minimal side products. Other methods of synthesis include the reaction of 2-methyl-1H-imidazole with benzylchloride, as well as the reaction of 2-methyl-1H-imidazole with ethylbenzene.